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Introduction
Diethyl aminoethyl hexanoate citrate, commonly known as DA-6, is a synthetic plant growth

regulator discovered in the 1990s.[1] It is a tertiary amine ester that is readily soluble in water

and various organic solvents, making it suitable for agricultural applications.[1][2] DA-6 is

recognized for its broad-spectrum activity, low toxicity to humans and animals, and its ability to

be compounded with fertilizers and pesticides to enhance their efficacy.[1][3] This technical

guide provides a comprehensive overview of the mechanisms of action, quantitative effects,

and experimental protocols related to DA-6, intended for researchers and professionals in plant

science and agricultural development.

Core Mechanisms of Action
DA-6 exerts its effects through a multi-faceted approach, influencing various physiological and

biochemical processes within the plant. It is absorbed by the plant and can act systemically,

with a sustained-release effect that can last for more than 20 days.[3]
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A primary mode of action for DA-6 is the enhancement of photosynthetic capacity.[4] It

achieves this by:

Increasing Chlorophyll Content: DA-6 application leads to a higher concentration of

chlorophyll in plant leaves.[3][4]

Boosting Photosynthetic Rate: It increases the net photosynthetic rate, allowing for greater

carbon assimilation.[4][5]

Activating Key Enzymes: DA-6 enhances the activity of crucial photosynthetic enzymes like

RuBisCO and PEPCase.[4]

Improving Photosystem II (PSII) Efficiency: It increases the photochemical efficiency of PSII,

as evidenced by higher Fv/Fm values, photochemical quenching coefficients (qP), and

electron transport rates (ETR), while decreasing non-photochemical quenching (NPQ).[4]

Promotion of Carbon and Nitrogen Metabolism
DA-6 stimulates the carbon and nitrogen metabolism in plants.[1][3] This is achieved by

increasing the activity of enzymes such as peroxidase and nitrate reductase, which are vital for

these metabolic pathways.[1][3] This enhanced metabolism leads to an increased accumulation

of proteins and nucleic acids.[3]

Regulation of Endogenous Phytohormones
DA-6 influences the balance of endogenous plant hormones. Studies have shown that its

application can markedly enhance the content of growth-promoting hormones like indole-3-

acetic acid (IAA), zeatin riboside, and gibberellic acid (GA3), while decreasing the content of

the stress-related hormone abscisic acid (ABA).[4][6]

Enhancement of Stress Resistance
DA-6 has been shown to improve plant tolerance to various abiotic stresses:

Drought and Salt Stress: It helps regulate water balance within the plant and can ameliorate

the negative effects of drought and salinity.[3][7][8]
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Cold Stress: DA-6 enhances the activity of antioxidant enzymes such as superoxide

dismutase (SOD), peroxidase (POD), and catalase (CAT), which helps mitigate oxidative

damage caused by low temperatures.[5] It can remain effective at temperatures below 20°C,

a limitation for some other growth regulators.[3]

Herbicide and Heavy Metal Stress: It has a detoxifying effect against some herbicides and

can help in the detoxification of heavy metals like Cadmium (Cd) by fixing it in cell walls and

reducing its migration.[3][9]

Promotion of Growth and Development
DA-6 promotes both cell division and elongation, leading to accelerated growth.[3] It particularly

enhances root growth and development, which in turn improves the plant's ability to absorb

water and nutrients, leading to greater dry matter accumulation.[3][4]

Quantitative Data on the Effects of DA-6
The application of DA-6 has shown significant quantitative improvements in various crops. The

optimal concentration and application timing can vary depending on the plant species and

environmental conditions.
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Crop
DA-6
Concentration
(mg/L)

Application
Stage

Observed
Effects

Reference

Corn (Maize)
5 - 100 (Optimal:

20)
V3 Stage

Plant height

increased by 5.8-

21.5%; Root

length increased

by 0.4-7.9%;

Shoot weight

increased by 3.8-

35.9%; Root

weight increased

by 4.7-51.2%

[4]

Soybean 10 (Optimal) V3 Stage

Enhanced plant

height, root

length, and dry

matter

accumulation.

[4]

Soybean

(Intercropped)
60

Beginning of

flowering

Grain yield

increased by

36.7-38.4%

(intercropped)

and 21.7-26.6%

(sole cropped);

Pod number

increased by

30.1-36.8%

[10]

Soybean 90
Flowering Stage

(GS-51)

Significant

improvements in

fertility

percentage and

seed yield.

Tomato (under

low night temp.)

Not specified Pre-treatment Increased

chlorophyll

content, net

[5]
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photosynthetic

rate, and

antioxidant

enzyme activities

(POD, SOD,

CAT).

Cotton 5 - 15

Seed soaking,

seedling, flower

bud, and

flowering stages

Resulted in

stronger

seedlings, more

flowers, and

increased yield.

[1][2]

Wheat 12 - 18

Seed soaking,

three-leaf,

booting, and

filling stages

Increased

germination rate,

plant strength,

and 1000-grain

weight.

[2]

Cucumber,

Melons
8 - 15

Seedling, early

flowering, and

post-fruit setting

Resulted in

stronger

seedlings,

increased

disease and cold

resistance, and

improved fruit

quality.

[1]

Watermelon,

Strawberry
8 - 15

Initial flowering,

post-fruit setting,

and fruit

expansion

Increased sugar

content, single

fruit weight, and

overall yield.

[1]

Experimental Protocols
General Protocol for Foliar Application Efficacy Test
This protocol outlines a typical experiment to evaluate the effect of DA-6 on plant growth and

physiology.
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Plant Material and Growth Conditions:

Select a uniform batch of seeds of the target plant species (e.g., corn, soybean).

Sow seeds in pots containing a standardized soil mix or hydroponic solution.

Grow plants in a controlled environment (growth chamber or greenhouse) with defined

temperature, humidity, and photoperiod (e.g., 23/19°C day/night, 65% relative humidity,

16h/8h light/dark cycle).[7]

DA-6 Solution Preparation and Application:

Prepare a stock solution of DA-6 citrate in deionized water.

Create a series of working solutions with varying concentrations (e.g., 0, 5, 10, 20, 50, 100

mg/L).[4] The control group (0 mg/L) receives a mock spray of deionized water.

Apply the solutions as a foliar spray at a specific growth stage (e.g., V3 stage for

corn/soybean).[4] Ensure even coverage of the leaves.

Data Collection and Analysis:

Collect data at specified time points after treatment (e.g., 3, 6, 9, 12, 15 days after

treatment).[4]

Morphological Measurements: Measure plant height, root length, leaf area, and fresh/dry

weight of shoots and roots.[4]

Physiological Measurements:

Gas Exchange: Use an infrared gas analyzer to measure net photosynthetic rate (Pn),

stomatal conductance (Gs), and transpiration rate (Tr).[5]

Chlorophyll Fluorescence: Use a chlorophyll fluorometer to measure Fv/Fm, qP, NPQ,

and ETR.[4]

Chlorophyll Content: Extract chlorophyll with a solvent (e.g., ethanol or DMSO) and

measure absorbance using a spectrophotometer.[5]
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Biochemical Assays:

Enzyme Activity: Assay for the activity of RuBisCO, PEPCase, SOD, POD, and CAT

using established spectrophotometric methods.[4][5]

Hormone Analysis: Quantify endogenous hormones (IAA, GA, ABA, etc.) using

techniques like HPLC or ELISA.[4][6]

Statistical Analysis:

Use appropriate statistical tests (e.g., ANOVA followed by a post-hoc test like Tukey's) to

determine significant differences between treatment groups.[5]

Visualizations: Signaling Pathways and Workflows
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Caption: Proposed signaling pathway of DA-6 in plants.
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Phase 1: Experimental Setup

Phase 2: Treatment

Phase 3: Data Collection

Phase 4: Analysis & Conclusion
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Caption: General experimental workflow for evaluating DA-6.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1430793?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1430793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Diethyl aminoethyl hexanoate citrate (DA-6) is a potent and versatile plant growth regulator

with a wide range of beneficial effects. Its ability to enhance photosynthesis, regulate hormone

levels, improve nutrient metabolism, and increase stress tolerance makes it a valuable tool for

modern agriculture.[1][3][4] The quantitative data consistently demonstrates its capacity to

increase yield and improve the quality of numerous crops. Further research into its precise

molecular targets and signaling pathways will continue to unlock its full potential for sustainable

crop production.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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